Cas no 1702970-76-0 (3-[(5-Methyloxolan-2-yl)methoxy]azetidine)

• Product Name: 3-[(5-Methyloxolan-2-yl)methoxy]azetidine
• CAS No: 1702970-76-0
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5737306
• PubChem ID: 103135694
• Update Time: 2023-11-10

3-[(5-Methyloxolan-2-yl)methoxy]azetidine Chemical and Physical Properties

Names and Identifiers

• 1702970-76-0
• EN300-1146496
• 3-[(5-Methyloxolan-2-yl)methoxy]azetidine
• Azetidine, 3-[(tetrahydro-5-methyl-2-furanyl)methoxy]-

• Inchi： 1S/C9H17NO2/c1-7-2-3-8(12-7)6-11-9-4-10-5-9/h7-10H,2-6H2,1H3
• InChI Key： IBVGCQICNGKZBC-UHFFFAOYSA-N
• SMILES： O1C(C)CCC1COC1CNC1

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 263.4±30.0 °C(Predicted)
• pka: 9?+-.0.40(Predicted)